BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Technical Guide for
Oleanolic Acid-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oleanolic Acid-d3

Cat. No.: B13403960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, availability, and
technical applications of Oleanolic Acid-d3. This deuterated analog of oleanolic acid serves as

a critical internal standard for the accurate quantification of its parent compound in complex
biological matrices.

Commercial Sources and Availability

Oleanolic Acid-d3 is available from several specialized chemical suppliers who provide
deuterated compounds for research purposes. The products are typically intended for use as
internal standards in analytical applications, such as liquid chromatography-mass spectrometry
(LC-MS). Below is a summary of commercially available Oleanolic Acid-d3.
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) Product CAS ] Isotopic Available
Supplier Purity ) .
Name Number Purity Quantities

MedChemEx Oleanolic

) 946530-77-4 98.78% 98.0% 1 mg, 5 mg
press acid-d3
LGC
Standards
(distributor for ~ Oleanolic
) 946530-77-4 >95% 98.0% 5mg
Toronto Acid-d3
Research
Chemicals)
Oleanolic
Mithridion Acid-d3 3-O- Not specified Not specified Not specified 100 mg
Glucuronide

Note: Availability and specifications are subject to change. Please refer to the suppliers’
websites for the most current information.

Physicochemical Properties

Property Value

Molecular Formula Cs0H45D303

Molecular Weight 459.72 g/mol

Appearance White to Off-White Solid
Storage Conditions -20°C for long-term storage

Application: Internal Standard for LC-MS/MS
Quantification

The primary application of Oleanolic Acid-d3 is as an internal standard (IS) for the
quantification of oleanolic acid in biological samples by LC-MS/MS. The use of a stable
isotope-labeled internal standard is the gold standard for quantitative mass spectrometry as it
corrects for matrix effects and variations in sample preparation and instrument response.
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Representative Experimental Protocol: Quantification of
Oleanolic Acid in Human Plasma

This protocol is a synthesized representation based on established methodologies for the
analysis of oleanolic acid in biological matrices.

1. Materials and Reagents:

e Oleanolic Acid analytical standard

e Oleanolic Acid-d3 (internal standard)

o HPLC-grade methanol, acetonitrile, and water
e Formic acid

e Human plasma (blank)

e Solid Phase Extraction (SPE) cartridges

2. Standard Solution Preparation:

o Prepare stock solutions of oleanolic acid and Oleanolic Acid-d3 in methanol at a
concentration of 1 mg/mL.

o Prepare a series of working standard solutions of oleanolic acid by serial dilution of the stock
solution with methanol to create a calibration curve (e.g., 1-1000 ng/mL).

e Prepare a working internal standard solution of Oleanolic Acid-d3 at a fixed concentration
(e.g., 100 ng/mL) in methanol.

3. Sample Preparation (Solid Phase Extraction):

e To 100 pL of human plasma, add 10 uL of the Oleanolic Acid-d3 internal standard working
solution.

e Add 200 pL of 0.1% formic acid in water and vortex.
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Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.
Load the plasma sample onto the SPE cartridge.
Wash the cartridge with 1 mL of water, followed by 1 mL of 20% methanol in water.
Elute the analytes with 1 mL of methanol.
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 pL of the mobile phase for LC-MS/MS analysis.

. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A linear gradient from 20% to 95% B over 5 minutes, followed by a 2-
minute hold at 95% B, and a re-equilibration step.

Flow Rate: 0.3 mL/min.
Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Negative ion mode.
MRM Transitions:

o Oleanolic Acid: Precursor ion (m/z) 455.4 — Product ion (m/z) 407.4
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o Oleanolic Acid-d3: Precursor ion (m/z) 458.4 - Product ion (m/z) 410.4
5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio of oleanolic acid to Oleanolic
Acid-d3 against the concentration of the oleanolic acid standards.

o Determine the concentration of oleanolic acid in the plasma samples by interpolating their
peak area ratios from the calibration curve.

Experimental Workflow
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Workflow for the quantification of Oleanolic Acid using Oleanolic Acid-d3 as an internal
standard.

Signaling Pathways Modulated by Oleanolic Acid

Oleanolic acid, the parent compound of Oleanolic Acid-d3, is known to modulate several key
signaling pathways involved in inflammation, oxidative stress, and cell survival. The deuterated
form is an invaluable tool for studying the pharmacokinetics and pharmacodynamics of
oleanolic acid in relation to these pathways.

PI3K/Akt/mTOR Signaling Pathway

Oleanolic acid has been shown to inhibit the PI3K/Akt/mTOR pathway, which is often
dysregulated in cancer and other diseases.
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Inhibition of the PI3SK/Akt/mTOR pathway by Oleanolic Acid.

Nrf2 Antioxidant Response Pathway

Oleanolic acid can activate the Nrf2 pathway, a key regulator of the cellular antioxidant
response.
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Activation of the Nrf2 antioxidant response pathway by Oleanolic Acid.

NF-kB Inflammatory Pathway

Oleanolic acid can suppress the NF-kB signaling pathway, which plays a central role in
inflammation.
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Inhibition of the NF-kB inflammatory pathway by Oleanolic Acid.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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